Sodium Channel inhibitor 1

• CAS No.: 1198117-23-5
• Product Name: Sodium Channel inhibitor 1
• Molecular Formula: C24H19F4N3O3
• Molecular Weight: 473.428
• IUPAC Name: 7-fluoro-3-oxo-2-(2-pyridin-2-ylethyl)-N-[[4-(trifluoromethoxy)phenyl]methyl]-1H-isoindole-1-carboxamide
• Standard InChI: InChI=1S/C24H19F4N3O3/c25-19-6-3-5-18-20(19)21(31(23(18)33)13-11-16-4-1-2-12-29-16)22(32)30-14-15-7-9-17(10-8-15)34-24(26,27)28/h1-10,12,21H,11,13-14H2,(H,30,32)
• Standard InChIKey: GRXUKFHZQDPFAI-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)CCN2C(C3=C(C2=O)C=CC=C3F)C(=O)NCC4=CC=C(C=C4)OC(F)(F)F
• Description: Sodium Channel inhibitor1, one of 3-Oxoisoindoline-1-carboxamides, is a novel and selective voltage-gated sodium channel for pain treatment.IC50 Value: 0.16 uM ( Na v1.7, V hold-90mV); 0.41 uM (Na v1.7, V hold-90mV) [1]Target: Na v1.7Sodium Channel inhibitor1 demonstrated concentration-dependent efficacy in preclinical behavioral pain models.
• Synonyms: 7-fluoro-3-oxo-2-(2-pyridin-2-ylethyl)-N-[[4-(trifluoromethoxy)phenyl]methyl]-1H-isoindole-1-carboxamide
• Reference: [1]. Macsari I, et al. 3-Oxoisoindoline-1-carboxamides: potent, state-dependent blockers of voltage-gated sodium channel Na(V)1.7with efficacy in rat pain models. J Med Chem. 2012 Aug 9;55(15):6866-80.
• PubChem Compound: 44545403
• Last Modified: Dec 05 2021